2-(2-Aminoethyl)-1-methyl-1H-imidazole dihydrochloride
Overview
Description
The compound “2-(2-Aminoethyl)-1-methyl-1H-imidazole dihydrochloride” is a type of organic compound. Organic compounds are typically composed of carbon atoms in rings or long chains, to which are attached other atoms of such elements as hydrogen, nitrogen, and oxygen .
Chemical Reactions Analysis
The chemical reactions that a compound undergoes are largely determined by its functional groups. For example, amines like “2-(2-Aminoethyl)-1-methyl-1H-imidazole dihydrochloride” can participate in a variety of reactions, including acid-base reactions and reactions with electrophiles .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its melting point, boiling point, solubility, and reactivity. For example, a related compound, 2,2’-Oxybis(ethylamine) Dihydrochloride, is a solid at 20 degrees Celsius and has a melting point of 230-234 degrees Celsius .Scientific Research Applications
Store-Operated Calcium Entry (SOCE) Modulation
2-(2-Aminoethyl)-1-methyl-1H-imidazole dihydrochloride: plays a crucial role in regulating calcium homeostasis. Specifically, it modulates store-operated calcium entry (SOCE) . SOCE involves the interaction between STIM (stromal interaction molecules) in the endoplasmic reticulum (ER) membrane and Orai proteins in the plasma membrane. These complexes form selective calcium channels, allowing calcium influx into the cytosol. Researchers have synthesized novel derivatives of this compound to study its effects on SOCE modulation .
Breast Cancer Research
In breast cancer cells (such as MDA-MB-231), 2-APB derivatives have been investigated for their impact on calcium signaling. Enhanced SOCE has been associated with several cancers, making these derivatives relevant targets. Depending on concentration, 2-APB can either inhibit or enhance SOCE, providing potential therapeutic avenues for breast cancer treatment .
Stem Cell Maintenance
Researchers have explored 2-(2-Aminoethyl)-1-methyl-1H-imidazole dihydrochloride in the context of stem cell maintenance. For instance, 2-Aminoethyl methacrylate (AEMA) -modified hyaluronic acid hydrogels, which incorporate this compound, help maintain the native spherical and stemness properties of human dental pulp stem cells (DPSCs) .
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures, such as cysteamine , have been found to interact with cystine transporters in the cell, helping to reduce the accumulation of cystine in certain diseases .
Biochemical Pathways
Related compounds like cysteamine are known to be involved in the degradation of coenzyme a, leading to the production of the neurotransmitter hypotaurine .
Result of Action
Related compounds like cysteamine have been shown to reduce the accumulation of cystine in cells, which can have therapeutic effects in diseases characterized by cystine buildup .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(1-methylimidazol-2-yl)ethanamine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3.2ClH/c1-9-5-4-8-6(9)2-3-7;;/h4-5H,2-3,7H2,1H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AORWLCSFCSKSKK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1CCN.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13Cl2N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[2-(1-Methyl-1H-imidazol-2-YL)ethyl]amine dihydrochloride | |
CAS RN |
87786-05-8 |
Source
|
| Record name | 2-(1-methyl-1H-imidazol-2-yl)ethan-1-amine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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